N-(4-methoxybenzyl)-N,1-dimethyl-4-piperidinamine

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-N,1-dimethylpiperidin-4-amine
• InChI: InChI=1S/C15H24N2O/c1-16-10-8-14(9-11-16)17(2)12-13-4-6-15(18-3)7-5-13/h4-7,14H,8-12H2,1-3H3
• InChI Key: YAXOEVALISNENF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)CC2=CC=C(C=C2)OC
• Molecular Formula: C15H24N2O
• Molecular Weight: 248.36 g/mol

Description

Synthesis Analysis

The synthesis of N-(4-methoxybenzyl)-N,1-dimethyl-4-piperidinamine-related compounds involves reactions of 4-methoxybenzylideneiminium salts with different amines, leading to the formation of various derivatives. For instance, reactions with methylamine and dimethylamine on heating replace the MeO group with an alkylamino-group, indicating a method for modifying the compound's chemical structure (Blokhin et al., 1990).

Molecular Structure Analysis

Molecular structure analyses of related compounds reveal diverse conformations. For example, 3,5-bis(4-methoxybenzylidene)-1-methyl-4-piperidone exhibits a flattened boat conformation, indicating how substitutions and molecular modifications impact the overall structure (Nesterov, 2004).

Chemical Reactions and Properties

Chemical reactions involving this compound derivatives include oxidative removal of the N-(4-methoxybenzyl) group under mild conditions, demonstrating the compound's reactivity and the possibility of obtaining various derivatives through oxidation (Yamaura et al., 1985).

Physical Properties Analysis

Studies on related compounds offer insights into physical properties like crystalline structure and conformations, which are crucial for understanding the material's characteristics in various conditions and applications. For instance, analyses of crystalline structures reveal different conformations such as the flattened boat and 'sofa' conformations, contributing to the understanding of how structural variations affect physical properties (Nesterov, 2004).

Chemical Properties Analysis

The chemical properties of this compound and its derivatives are elucidated through their reactivity, such as the oxidative removal reactions. These properties are essential for predicting how the compound interacts in different chemical environments and for designing new derivatives with desired functionalities (Yamaura et al., 1985).